7-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C14H13ClN4O2S/c1-7-8(15)2-3-9-10(7)16-13(22-9)19-5-4-14(6-19)11(20)17-12(21)18-14/h2-3H,4-6H2,1H3,(H2,17,18,20,21)
• InChI Key: OVELYELUQGQHEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N3CCC4(C3)C(=O)NC(=O)N4)Cl
• Molecular Formula: C14H13ClN4O2S
• Molecular Weight: 336.8 g/mol
• CAS No.: 2640965-60-0

Description

This compound belongs to the 1,3,7-triazaspiro[4.4]nonane-2,4-dione family, characterized by a spirocyclic core fused with a benzothiazole moiety.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been studied for their anti-tubercular activity. They have been found to inhibit the DprE1 enzyme, which is crucial for the survival of Mycobacterium tuberculosis.

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s function. This interaction often results in the disruption of essential biological processes, leading to the death of the pathogen.

Biochemical Pathways

Benzothiazole derivatives are known to interfere with the biosynthesis of cell wall components in mycobacterium tuberculosis. This interference disrupts the integrity of the cell wall, leading to the death of the bacteria.

Result of Action

Benzothiazole derivatives are known to exhibit potent anti-tubercular activity. They inhibit the growth of Mycobacterium tuberculosis, leading to its death.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Compound Name	Substituent/Modification	Key Structural Features	Biological Activity
Target Compound	5-Chloro-4-methyl-1,3-benzothiazol-2-yl	Spirocyclic dione + halogenated benzothiazole	Antimicrobial (predicted) , Potential anti-inflammatory
7-Benzyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Benzyl group at position 7	Spirocyclic dione + aromatic substituent	Building block for further derivatization
7-(6-Fluoro-1,3-benzoxazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione	6-Fluoro-benzoxazole	Benzoxazole instead of benzothiazole	Research tool (commercially available)
9,9-Dimethoxybicyclo[3.3.1]nonane-2,4-dione	Methoxy groups on bicyclic core	Bicyclic dione without spiro system	High binding to fungal enzymes (−5.19 kcal/mol) and human TNF-α (−8.56 kcal/mol)
N-[(4-Arylpiperazin-1-yl)-propyl]-2-aza-spiro[4.4]nonane-1,3-dione	Arylpiperazine side chain	Spiro dione with piperazine linker	Anticonvulsant (sc PTZ test), 5-HT1A/5-HT2A receptor affinity (Ki = 8–143 nM)

Key Observations :

• Target Compound : The chloro-methyl-benzothiazole group may enhance antimicrobial activity compared to benzyl or benzoxazole derivatives due to increased electrophilicity and membrane permeability .
• Benzoxazole vs. Benzothiazole : Benzothiazoles generally exhibit higher bioactivity in antimicrobial and anticancer contexts compared to benzoxazoles, as seen in docking studies with fungal enzymes .
• Spiro vs.

Key Observations :

• The target compound’s higher molecular weight (~350 vs. 191–226 for others) may result in reduced oral bioavailability due to Lipinski violations .
• Safety profiles vary: Benzothiazole derivatives often show higher toxicity risks (e.g., mutagenicity) compared to non-aromatic spiro compounds .